N-Nitrosomorpholine N-Nitrosomorpholine N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
Brand Name: Vulcanchem
CAS No.: 59-89-2
VCID: VC21110333
InChI: InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
SMILES: C1COCCN1N=O
Molecular Formula: C4H8N2O2
Molecular Weight: 116.12 g/mol

N-Nitrosomorpholine

CAS No.: 59-89-2

Cat. No.: VC21110333

Molecular Formula: C4H8N2O2

Molecular Weight: 116.12 g/mol

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N-Nitrosomorpholine - 59-89-2

Specification

Description N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
CAS No. 59-89-2
Molecular Formula C4H8N2O2
Molecular Weight 116.12 g/mol
IUPAC Name 4-nitrosomorpholine
Standard InChI InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
Standard InChI Key ZKXDGKXYMTYWTB-UHFFFAOYSA-N
SMILES C1COCCN1N=O
Canonical SMILES C1COCCN1N=O
Boiling Point 435 to 436 °F at 747 mmHg (NTP, 1992)
224-224.5 °C at 747 mm Hg
BP: 139-140 °C at 25 mm Hg
435 °F at 747 mmHg
Colorform Yellow crystals
Melting Point 84 °F (NTP, 1992)
29 °C
84 °F

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